4-Bromophenylacetone-d5
Description
4-Bromophenylacetone-d5 (C$9$H$5$D$_5$BrO) is a deuterated analog of 4-bromophenylacetone, where five hydrogen atoms are replaced with deuterium. This isotopic substitution enhances its stability, particularly in metabolic and pharmacokinetic studies, by reducing the rate of enzymatic degradation compared to its non-deuterated counterpart. Deuterated compounds like 4-Bromophenylacetone-d5 are critical in analytical chemistry as internal standards for mass spectrometry (MS) and nuclear magnetic resonance (NMR), ensuring precise quantification by mitigating matrix effects .
Properties
Molecular Formula |
C₉H₄D₅BrO |
|---|---|
Molecular Weight |
218.1 |
Synonyms |
p-Bromophenylacetone-d5; 1-(p-Bromophenyl)- 2-propanone-d5; (4-Bromophenyl)-2-propanone-d5; 1-(4-Bromophenyl)propan-2-one-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- 4-Bromophenylacetone-d5 : Requires inert storage conditions to prevent deuterium exchange with ambient moisture.
- 3-Bromo-4-fluorophenylacetic acid : Refrigeration is critical due to its hydrolytic instability .
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